Cas no 2901-18-0 (Propionic acid,2-(p-chlorobenzyl)-3-(p-chlorophenyl)-2-phenyl-, ethyl ester (7CI,8CI))

• Product Name: Propionic acid,2-(p-chlorobenzyl)-3-(p-chlorophenyl)-2-phenyl-, ethyl ester (7CI,8CI)
• CAS No: 2901-18-0
• MF: C₂₄H₂₂Cl₂O₂
• MW: 413.336285114288
• CID: 257319
• PubChem ID: 263133
• Update Time: 2025-04-19

Propionic acid,2-(p-chlorobenzyl)-3-(p-chlorophenyl)-2-phenyl-, ethyl ester (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Propionic acid,2-(p-chlorobenzyl)-3-(p-chlorophenyl)-2-phenyl-, ethyl ester (7CI,8CI)
• ethyl 3-(4-chlorophenyl)-2-[(4-chlorophenyl)methyl]-2-phenylpropanoate
• 2-Phenyl-1,3-bis-(4-chlor-phenyl)-propan-carbonsaeure-(2)-ethylester
• AC1L690R
• AC1Q3NPU
• AG-K-33866
• AR-1I8021
• CTK4G2569
• ethyl 2-(4-chlorobenzyl)-3-(4-chlorophenyl)-2-phenylpropanoate
• NSC97474
• NSC-97474
• 2901-18-0
• DTXSID40294628

• Inchi： 1S/C24H22Cl2O2/c1-2-28-23(27)24(20-6-4-3-5-7-20,16-18-8-12-21(25)13-9-18)17-19-10-14-22(26)15-11-19/h3-15H,2,16-17H2,1H3
• InChI Key： TWDWIYUBFZPGSB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C(=O)OCC)(C1C=CC=CC=1)CC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 412.10000
• Monoisotopic Mass: 412.0996853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 6.27970